Cas no 36283-06-4 (5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-)
36283-06-4 structure
Product Name:5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-
CAS No:36283-06-4
MF:C9H7NO3
MW:177.156782388687
CID:296190
PubChem ID:1550242
Update Time:2025-04-19
5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-
- (4E)-4-(2-FURYLMETHYLENE)-2-METHYL-1,3-OXAZOL-5(4H)-ONE
- 4-(furan-2-ylmethylidene)-2-methyl-1,3-oxazol-5-one
- 5(4H)-oxazolone, 4-(2-furanylmethylene)-2-methyl-, (4E)-
- MLS000678663
- SMR000323889
- CHEMBL1558007
- SCHEMBL11359006
- 36283-06-4
- (4E)-4-(furan-2-ylmethylidene)-2-methyl-1,3-oxazol-5-one
- (4E)-4-(2-furfurylidene)-2-methyl-2-oxazolin-5-one
- AKOS005642473
- HMS2707K16
- Z57843579
- SCHEMBL11358991
- BDBM52562
- (4E)-4-(2-furanylmethylidene)-2-methyl-5-oxazolone
- (4E)-4-[(furan-2-yl)methylidene]-2-methyl-4,5-dihydro-1,3-oxazol-5-one
- 4-(Furan-2-ylmethylene)-2-methyloxazol-5(4H)-one
- cid_1550242
-
- Inchi: 1S/C9H7NO3/c1-6-10-8(9(11)13-6)5-7-3-2-4-12-7/h2-5H,1H3/b8-5+
- InChI Key: SDOORZKPWPUAPF-VMPITWQZSA-N
- SMILES: O1C(/C(=C\C2=CC=CO2)/N=C1C)=O
Computed Properties
- Exact Mass: 177.04261
- Monoisotopic Mass: 177.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 260.7°Cat760mmHg
- Flash Point: 111.5°C
- Refractive Index: 1.59
- PSA: 51.8
5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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